![molecular formula C8H16ClN3O B1381899 1-(Pyrrolidin-2-ylmethyl)imidazolidin-2-one hydrochloride CAS No. 1803589-10-7](/img/structure/B1381899.png)
1-(Pyrrolidin-2-ylmethyl)imidazolidin-2-one hydrochloride
Overview
Description
Scientific Research Applications
Chemical Scaffolds in Drug Discovery
Chemical scaffolds like imidazolidin-2-one, pyrrolidines, and their derivatives are foundational in the development of therapeutic agents. These structures serve as key elements in the design of compounds with potential biological activity, including enzyme inhibitors, receptor modulators, and agents with various pharmacological profiles.
Dipeptidyl Peptidase IV Inhibitors : Pyrrolidines and imidazolidines are part of groups studied for inhibiting Dipeptidyl Peptidase IV (DPP IV), targeting type 2 diabetes mellitus treatment. The quest for new DPP IV inhibitors is driven by the need for compounds with minimal side effects and improved efficacy, highlighting the ongoing research into novel chemical entities for diabetes management (Mendieta, Tarragó, & Giralt, 2011).
Kinase Inhibitors : The synthesis and activity studies of compounds with imidazole scaffolds, including imidazolidin-2-one derivatives, are explored for their selectivity as kinase inhibitors, particularly in inflammatory conditions and cancer. These studies contribute to the pharmacophore design of selective p38 MAP kinase inhibitors, crucial for developing new anti-inflammatory drugs (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).
Antibacterial Agents : Research into imidazopyridine-based derivatives, which share core features with imidazolidin-2-ones, demonstrates the versatility of these heterocycles in addressing bacterial infections and drug resistance. This area of study is particularly relevant in the search for new antibiotics to combat multidrug-resistant pathogens (Sanapalli et al., 2022).
Surfactant Chemistry : The application of pyrrolidone and its derivatives in surfactant chemistry, while not directly related to the specific compound , illustrates the broad utility of related nitrogen-containing heterocycles in enhancing the performance of surfactants. This research provides insights into the role of such compounds in improving water solubility, compatibility, and solvency, which can be transposed to pharmaceutical formulations (Login, 1995).
Safety and Hazards
Properties
IUPAC Name |
1-(pyrrolidin-2-ylmethyl)imidazolidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O.ClH/c12-8-10-4-5-11(8)6-7-2-1-3-9-7;/h7,9H,1-6H2,(H,10,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RANDEOFCNKTGOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CN2CCNC2=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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